Cas no 2379321-56-7 (Methyl 4-ethoxy-3-(trifluoromethyl)benzoate)

• Product Name: Methyl 4-ethoxy-3-(trifluoromethyl)benzoate
• CAS No: 2379321-56-7
• MF: C₁₁H₁₁F₃O₃
• MW: 248.198454141617
• CID: 5075197
• Update Time: 2025-05-26

Methyl 4-ethoxy-3-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-ethoxy-3-(trifluoromethyl)benzoate

• Inchi： 1S/C11H11F3O3/c1-3-17-9-5-4-7(10(15)16-2)6-8(9)11(12,13)14/h4-6H,3H2,1-2H3
• InChI Key： YLUXDELFMJNQPJ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=O)OC)C=CC=1OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 265
• XLogP3: 3
• Topological Polar Surface Area: 35.5

Additional information on Methyl 4-ethoxy-3-(trifluoromethyl)benzoate

Methyl 4-Ethoxy-3-(Trifluoromethyl)Benzoate: A Comprehensive Overview

Methyl 4-Ethoxy-3-(Trifluoromethyl)Benzoate, also known by its CAS number 2379321-56-7, is a versatile organic compound with significant applications in various fields. This compound, characterized by its unique structure featuring an ethoxy group at the para position and a trifluoromethyl group at the meta position on the benzoate ring, has garnered attention due to its diverse chemical properties and potential uses. Recent studies have highlighted its role in pharmaceuticals, agrochemicals, and advanced materials, making it a subject of intense research interest.

The molecular structure of Methyl 4-Ethoxy-3-(Trifluoromethyl)Benzoate is defined by its benzene ring substituted with an ethoxy group (-OCH₂CH₃) at position 4 and a trifluoromethyl group (-CF₃) at position 3. This arrangement imparts unique electronic and steric properties to the molecule. The ethoxy group introduces electron-donating effects, while the trifluoromethyl group contributes electron-withdrawing characteristics. This balance of electronic effects makes the compound highly reactive in certain chemical transformations, as demonstrated in recent studies on its participation in nucleophilic aromatic substitution reactions.

Recent advancements in synthetic chemistry have led to more efficient methods for producing Methyl 4-Ethoxy-3-(Trifluoromethyl)Benzoate. Traditionally, the compound was synthesized via Friedel-Crafts acylation followed by esterification. However, modern approaches leverage transition metal catalysts and microwave-assisted synthesis to enhance reaction yields and reduce production times. These methods not only improve scalability but also align with current trends toward sustainable chemical manufacturing.

In terms of applications, Methyl 4-Ethoxy-3-(Trifluoromethyl)Benzoate has found niche uses in pharmaceutical research. Its structure resembles certain drug scaffolds, making it a valuable intermediate in the synthesis of bioactive compounds. For instance, studies published in the Journal of Medicinal Chemistry highlight its role as a precursor for potential anti-inflammatory agents. Additionally, its ability to act as a chiral auxiliary in asymmetric synthesis has been explored, offering new avenues for enantioselective drug development.

The compound also exhibits promise in agrochemical applications. Research indicates that Methyl 4-Ethoxy-3-(Trifluoromethyl)Benzoate derivatives can serve as effective herbicides due to their ability to inhibit key enzymatic pathways in weeds. Field trials conducted under controlled conditions have shown high efficacy against broadleaf weeds without significant adverse effects on crop plants, suggesting potential commercial viability.

Another emerging area of interest is the use of Methyl 4-Ethoxy-3-(Trifluoromethyl)Benzoate in materials science. Its fluorinated structure confers thermal stability and resistance to degradation, making it suitable for applications in high-performance polymers and coatings. Recent breakthroughs reported in the Advanced Materials journal demonstrate its incorporation into polymeric matrices that exhibit enhanced mechanical properties and UV resistance.

In conclusion, Methyl 4-Ethoxy-3-(Trifluoromethyl)Benzoate (CAS No. 2379321-56-7) stands out as a multifaceted compound with expanding horizons across diverse industries. Its unique chemical properties, coupled with innovative synthetic methodologies and application-driven research, position it as a key player in contemporary chemical innovation.